Cas no 1175521-35-3 (3-(3-isopropyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoic acid)

• Product Name: 3-(3-isopropyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoic acid
• CAS No: 1175521-35-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 2074475
• PubChem ID: 44254797
• Update Time: 2025-04-21

3-(3-isopropyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-isopropyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoic acid
• 3-(3-isopropyl-2.5-dihydro-pyrrol-1-yl)propionic acid
• farinomalein
• 3-(2,5-dioxo-3-propan-2-ylpyrrol-1-yl)propanoic acid
• 2,5-Dihydro-3-(1-methylethyl)-2,5-dioxo-1H-pyrrole-1-propanoic acid
• CHEMBL1082049
• 1H-Pyrrole-1-propanoic acid, 2,5-dihydro-3-(1-methylethyl)-2,5-dioxo-
• UNII-X32ZX6P3ZV
• 3-[2,5-Dioxo-3-(propan-2-yl)-2,5-dihydro-1H-pyrrol-1-yl]propanoic acid
• Farinomalein A
• Q5435335
• X32ZX6P3ZV
• CHEBI:199231
• 1175521-35-3
• DTXSID50658055

• Inchi： 1S/C10H13NO4/c1-6(2)7-5-8(12)11(10(7)15)4-3-9(13)14/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： UWAZSQUZHSRNTR-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(N1CCC(=O)O)=O)C(C)C

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.281

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides